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Compound of Interest

Methyl 5-iodo-2,4-
Compound Name:
dimethoxybenzoate

cat. No.: B3189360

Abstract

This document provides a detailed protocol for the synthesis of Methyl 5-iodo-2,4-
dimethoxybenzoate, a key intermediate in the development of various pharmaceuticals and
functional materials. The synthesis involves the electrophilic iodination of Methyl 2,4-
dimethoxybenzoate. This application note includes a comprehensive experimental protocol, a
summary of expected quantitative data, and a visual representation of the synthesis workflow.

Introduction

Methyl 5-iodo-2,4-dimethoxybenzoate is a valuable building block in organic synthesis. The
introduction of an iodine atom onto the aromatic ring of Methyl 2,4-dimethoxybenzoate provides
a reactive handle for further functionalization through various cross-coupling reactions, such as
Suzuki, Heck, and Sonogashira couplings. This allows for the construction of complex
molecular architectures, making it a significant precursor for drug discovery and materials
science. The protocol described herein is based on established methods of electrophilic
aromatic iodination, offering a reliable and reproducible procedure for researchers.

Synthesis Pathway

The synthesis of Methyl 5-iodo-2,4-dimethoxybenzoate is achieved through the direct
iodination of Methyl 2,4-dimethoxybenzoate. The electron-donating methoxy groups at
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positions 2 and 4 activate the aromatic ring, directing the electrophilic substitution to the 5-
position due to steric and electronic effects.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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